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Compound of Interest

Compound Name: Azido-PEG6-amine

Cat. No.: B1666435

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)
information for Azido-PEG6-amine (CAS No. 957486-82-7), a heterobifunctional linker
increasingly utilized in bioconjugation, drug delivery, and the development of advanced
therapeutics such as antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras
(PROTACS). Understanding the safety and handling of this reagent is paramount to ensuring
laboratory safety and the integrity of experimental outcomes.

Chemical and Physical Properties

Azido-PEG6-amine is a polyethylene glycol (PEG) derivative featuring a terminal azide group
and a primary amine group, separated by a six-unit PEG spacer. This structure imparts
hydrophilicity and provides reactive handles for orthogonal conjugation strategies. While
comprehensive experimental data on its physical properties are not readily available in public
literature, computed properties and information from suppliers provide a baseline
understanding.
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Property Value Source
CAS Number 957486-82-7 Multiple Suppliers[1][2][3]
Molecular Formula C14H30N406 Multiple Suppliers[1][2][3]
Molecular Weight 350.41 g/mol Multiple Suppliers[1][2][3]
Appearance Colorless or light yellow liquid Chem-Impex[1]
Purity >97% Chem-Impex([1]
Solubility Soluble in Water, DMSO, BroadPharm[3]
DCM, DMF
XLogP3-AA (Computed) -0.7 PubChem[4]
Boiling Point No data available
Melting Point No data available
Density No data available

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Azido-PEG6-amine is classified with warnings for irritation. The specific hazard
statements as reported on PubChem are as follows[4]:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

A safety data sheet for a closely related compound, Azido-PEG6-NHS ester, also includes the
hazard statement H302: Harmful if swallowed[5]. Given the structural similarity, it is prudent to
handle Azido-PEG6-amine with the assumption that it may also be harmful if ingested.

The corresponding GHS pictogram is the exclamation mark, indicating that the substance may
cause irritation, skin sensitization, or is harmful.
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Handling, Storage, and Personal Protective
Equipment

Proper handling and storage are critical to maintain the chemical's integrity and ensure user
safety.

Storage

« Recommended Storage Temperature: Store at —20 °C.[1][3][6]

o Conditions to Avoid: Keep in a dry, light-protected container.[6]

Handling

e Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[5]
» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical-resistant safety goggles or a face shield.

o Hand Protection: Wear suitable chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat or other protective clothing.

» Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke
when using this product. Wash hands thoroughly after handling.[5]

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken:
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Exposure Route First-Aid Protocol

) Move the person to fresh air. If breathing is
Inhalation - . .
difficult, seek medical attention.[5]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o . :
clothing. If skin irritation persists, seek medical

attention.[5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

) Do NOT induce vomiting. Rinse mouth with
Ingestion . .
water. Seek medical attention.[5]

Stability and Reactivity

e Chemical Stability: Stable under recommended storage conditions.

e Incompatible Materials: Avoid contact with strong acids, strong bases, and strong oxidizing
agents.

e Hazardous Decomposition Products: Under fire conditions, may produce toxic fumes,
including carbon oxides and nitrogen oxides.

Toxicological and Ecological Information

Detailed toxicological studies, such as the determination of LD50 (median lethal dose) or LC50
(median lethal concentration), for Azido-PEG6-amine are not publicly available. Similarly, no
specific data on the ecological effects of this compound have been reported. In the absence of
this data, the compound should be handled as a potentially hazardous substance, and release
into the environment should be avoided.

Experimental Protocols
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While specific experimental protocols for the safety testing of Azido-PEG6-amine are not
available, the following outlines the general methodologies that would be employed for key
safety assessments.

Methodology for Determining Acute Oral Toxicity (LD50)

A standard protocol, such as the OECD Guideline 423 (Acute Toxic Class Method), would
typically be followed. This involves the following steps:

» Animal Model: Healthy, young adult rats of a standard laboratory strain are used.

o Dosage: A stepwise dosing procedure is used where a small group of animals (typically 3) is
dosed at a defined level.

o Observation: The animals are observed for signs of toxicity and mortality over a 14-day
period.

o Dose Progression: Depending on the outcome (survival or mortality), the dose for the next
group of animals is adjusted up or down.

o LD50 Estimation: The LD50 is estimated based on the mortality data and the dose levels
used.

Methodology for Assessing Skin Irritation

Following a protocol similar to OECD Guideline 404 (Acute Dermal Irritation/Corrosion):
e Animal Model: Albino rabbits are typically used.

o Application: A small amount of the test substance is applied to a shaved patch of skin on the
animal's back.

o Exposure: The substance is left in contact with the skin for a defined period (e.g., 4 hours).

o Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at
specific intervals after application.
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e Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the irritation potential.

Visualizations
Hazard Identification and Response Workflow

The following diagram illustrates the logical flow from hazard identification to the appropriate
response measures for Azido-PEG6-amine.

Azido-PEG6-amine Hazard and Response Workflow
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Caption: Workflow for identifying hazards and corresponding safety measures.

Safe Handling and Storage Logic

This diagram outlines the decision-making process for the safe handling and storage of Azido-
PEG6-amine.
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Safe Handling and Storage of Azido-PEG6-amine

Handling Azido-PEG6-amine?

Wearing Appropriate PPE?

Yes

Working in Fume Hood?

Stop! Don appropriate PPE.

Proceed with Experiment Stop! Move to a ventilated area.

Storing After Use?

Store at -20°C in a dry,

light-protected container. No

Click to download full resolution via product page

Caption: Decision tree for the safe handling and storage of the reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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